Procaterol Hydrochloride Hemihydrate
Procaterol Hydrochloride Hemihydrate
Brand Name:
Vulcanchem
CAS No.:
81262-93-3
VCID:
VC0140300
InChI:
InChI=1S/2C16H22N2O3.2ClH.H2O/c2*1-4-12(17-9(2)3)16(21)11-5-7-13(19)15-10(11)6-8-14(20)18-15;;;/h2*5-9,12,16-17,19,21H,4H2,1-3H3,(H,18,20);2*1H;1H2/t2*12-,16+;;;/m11.../s1
SMILES:
CCC(C(C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.CCC(C(C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.O.Cl.Cl
Molecular Formula:
C₁₆H₂₄ClN₂O₃.₅
Molecular Weight:
671.6 g/mol
Procaterol Hydrochloride Hemihydrate
CAS No.: 81262-93-3
Reference Standards
VCID: VC0140300
Molecular Formula: C₁₆H₂₄ClN₂O₃.₅
Molecular Weight: 671.6 g/mol
| CAS No. | 81262-93-3 |
|---|---|
| Product Name | Procaterol Hydrochloride Hemihydrate |
| Molecular Formula | C₁₆H₂₄ClN₂O₃.₅ |
| Molecular Weight | 671.6 g/mol |
| IUPAC Name | 8-hydroxy-5-[(1S,2R)-1-hydroxy-2-(propan-2-ylamino)butyl]-1H-quinolin-2-one;hydrate;dihydrochloride |
| Standard InChI | InChI=1S/2C16H22N2O3.2ClH.H2O/c2*1-4-12(17-9(2)3)16(21)11-5-7-13(19)15-10(11)6-8-14(20)18-15;;;/h2*5-9,12,16-17,19,21H,4H2,1-3H3,(H,18,20);2*1H;1H2/t2*12-,16+;;;/m11.../s1 |
| Standard InChIKey | RZKAQAPBCFPJTK-GOPHCVLGSA-N |
| Isomeric SMILES | CC[C@H]([C@H](C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.CC[C@H]([C@H](C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.O.Cl.Cl |
| SMILES | CCC(C(C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.CCC(C(C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.O.Cl.Cl |
| Canonical SMILES | CCC(C(C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.CCC(C(C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.O.Cl.Cl |
| Synonyms | rel-8-Hydroxy-5-[(1R,2S)-1-hydroxy-2-[(1-methylethyl)amino]butyl]-2(1H)-quinolinone Hydrochloride, Hydrate; R*,S*)-(+/-)-8-Hydroxy-5-[1-hydroxy-2-[(1-methylethyl)amino]butyl]-2(1H)-quinolinone Monohydrochloride, Hydrate; |
| PubChem Compound | 23724982 |
| Last Modified | Nov 11 2021 |
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